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Compound of Interest

Compound Name: ACT-389949

Cat. No.: B3046552 Get Quote

For Research Use Only. Not for medical applications.[1]

This document provides essential safety and logistical information for handling the novel,

potent, and selective formyl peptide receptor type 2 (FPR2)/Lipoxin A4 receptor (ALX) agonist,

ACT-389949. Given that this compound has not been fully validated for medical applications

and is intended for research use only, all handling must be conducted with caution and

adherence to rigorous safety protocols.[1]

Personal Protective Equipment (PPE)
Due to the limited availability of a comprehensive safety data sheet, a conservative approach to

personal protective equipment is mandatory. The following PPE is recommended as a

minimum standard for handling ACT-389949.

Recommended Personal Protective Equipment:
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PPE Category Item Specifications & Use

Eye Protection Splash goggles

Must be worn at all times to

protect against accidental

splashes.

Hand Protection Chemical-resistant gloves

Nitrile gloves are a common

choice in laboratory settings,

but consultation with a safety

specialist for material

compatibility is advised.

Respiratory Protection Dust respirator

To be used when handling the

compound in powdered form to

prevent inhalation.

Self-contained breathing

apparatus (SCBA)

Recommended for situations

with a risk of significant

aerosolization or when working

outside of a ventilated

enclosure.[2]

Body Protection Full suit/laboratory coat
To protect skin and clothing

from contamination.

Foot Protection Closed-toe shoes/boots To protect against spills.

A visual guide to the hierarchy of recommended PPE is provided below.
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Core PPE (Minimum Requirement) Respiratory Protection (Based on Formulation) Footwear

Splash Goggles

Chemical-Resistant Gloves

Full Suit / Lab Coat

Dust Respirator (for powder)

SCBA (for aerosols/spills)

Boots / Closed-toe Shoes
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Recommended Personal Protective Equipment Hierarchy.

Engineering Controls and Handling Procedures
Proper engineering controls are critical to minimize exposure.

Ventilation: All work with ACT-389949, particularly when handling the solid form or preparing

solutions, should be conducted in a certified chemical fume hood or other suitable ventilated

enclosure.[2] Local exhaust ventilation should be used to control airborne contaminants.[2]

Hygiene: Always wash hands thoroughly after handling the compound, before eating,

smoking, or using the restroom.[2]

A general workflow for handling ACT-389949 is outlined below.

Conduct Risk Assessment Prepare Engineering Controls
(e.g., Fume Hood)

1. Don Appropriate PPE2. Weigh Compound3. Prepare Solution4. Perform Experiment5. Decontaminate Work Area & PPE6. Dispose of Waste7. Doff PPE & Wash Hands8.

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3046552?utm_src=pdf-body-img
https://www.benchchem.com/product/b3046552?utm_src=pdf-body
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://www.benchchem.com/product/b3046552?utm_src=pdf-body
https://www.benchchem.com/product/b3046552?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3046552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General laboratory workflow for handling ACT-389949.

First Aid Measures
In case of exposure, follow these immediate steps:

Inhalation: If inhaled, move the individual to fresh air. If breathing becomes difficult, seek

immediate medical attention. May cause respiratory tract irritation.[2]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.[2]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[2] Seek medical attention.

Ingestion: If swallowed, wash out the mouth with water.[2] Do not induce vomiting. Seek

immediate medical attention. May be harmful if swallowed.[2]

Spill and Disposal Procedures
Small Spills: For small spills of the solid material, carefully use appropriate tools to place the

spilled substance into a designated waste disposal container.[2]

Large Spills: For larger spills, use a shovel to collect the material and place it in a suitable

container for disposal.[2]

Disposal: All waste, including contaminated PPE and experimental materials, must be

disposed of in accordance with federal, state, and local environmental regulations.[2] Do not

dispose of down the drain or with general laboratory trash.

Storage and Stability
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep

away from heat and sources of ignition.[2]

Stability: The compound is stable under recommended storage conditions.[2] However, it is

noted to be unstable in solution, and freshly prepared solutions are recommended.[3]

Incompatibilities: Avoid strong oxidizing agents.[2]
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Toxicological and Hazard Information
A comprehensive toxicological profile for ACT-389949 is not readily available. The product and

its degradation products are not classified as toxic.[2] However, as with any research

compound with limited safety data, it should be handled as potentially hazardous. Phase I

clinical trials have shown that ACT-389949 is well-tolerated in healthy subjects.[4]

The signaling pathway of ACT-389949 involves the Formyl Peptide Receptor 2 (FPR2), leading

to downstream cellular responses.

ACT-389949

FPR2/ALX Receptor

Agonist Binding

Receptor Internalization Downstream Signaling
(e.g., Ca2+ mobilization, β-arrestin recruitment)

Cellular Response
(e.g., anti-inflammatory effects)
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Simplified signaling pathway of ACT-389949.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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